Cas no 883537-85-7 (1-Propanamine,2-[(tetrahydro-2-furanyl)methoxy]-)

• Product Name: 1-Propanamine,2-[(tetrahydro-2-furanyl)methoxy]-
• CAS No: 883537-85-7
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 710410
• PubChem ID: 43811072
• Update Time: 2025-07-03

1-Propanamine,2-[(tetrahydro-2-furanyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,2-[(tetrahydro-2-furanyl)methoxy]-
• 2-(tetrahydro-2-furanmethoxy)-1-propanamine
• 2-(TETRAHYDRO-2-FURANYLMETHOXY)-1-PROPANAMINE
• 2-(Tetrahydrofuran-2-ylmethoxy)propylamine
• FT-0761406
• 883537-85-7
• BUCLIZINE,DIHYDROCHLORIDE
• BB 0259656
• 2-((Tetrahydrofuran-2-yl)methoxy)propan-1-amine
• AKOS009232998
• MFCD06248806
• 2-(oxolan-2-ylmethoxy)propan-1-amine

• MDL： MFCD06248806
• Inchi： 1S/C8H17NO2/c1-7(5-9)11-6-8-3-2-4-10-8/h7-8H,2-6,9H2,1H3
• InChI Key： JOSNICIVZRKUDG-UHFFFAOYSA-N
• SMILES： O1CCCC1COC(C)CN

Computed Properties

• Exact Mass: 159.126
• Monoisotopic Mass: 159.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5A^2
• XLogP3: 0

Additional information on 1-Propanamine,2-[(tetrahydro-2-furanyl)methoxy]-

Comprehensive Overview of 1-Propanamine,2-[(tetrahydro-2-furanyl)methoxy]- (CAS No. 883537-85-7)

1-Propanamine,2-[(tetrahydro-2-furanyl)methoxy]- (CAS No. 883537-85-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its unique tetrahydrofuran and propanamine moieties, exhibits versatile applications in drug discovery and material science. Its structural complexity and functional groups make it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The growing interest in 1-Propanamine,2-[(tetrahydro-2-furanyl)methoxy]- is driven by its potential role in addressing modern health challenges, such as neurodegenerative diseases and metabolic disorders. Researchers are exploring its pharmacokinetic properties, including bioavailability and blood-brain barrier penetration, which are critical for CNS-targeted drugs. Recent studies highlight its compatibility with green chemistry principles, aligning with the global push for sustainable synthetic methodologies. This aligns with trending searches like "sustainable drug synthesis" and "CNS drug intermediates".

From a technical perspective, the compound's tetrahydrofuran (THF) ring contributes to its solubility in polar solvents, a feature highly sought after in formulation development. Its amine functionality further allows for derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. These properties are frequently queried in databases like SciFinder and Reaxys, reflecting the compound's relevance in medicinal chemistry.

In the context of industrial applications, CAS No. 883537-85-7 is often discussed alongside high-value fine chemicals and custom synthesis services. Companies specializing in contract research organizations (CROs) and pharmaceutical outsourcing list this compound as part of their catalog, catering to the demand for tailor-made intermediates. This trend mirrors the rise of queries such as "custom chemical synthesis for drug development" and "specialty amines in pharmaceuticals".

Quality control and analytical characterization of 1-Propanamine,2-[(tetrahydro-2-furanyl)methoxy]- are critical for ensuring reproducibility in research. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. These methods are frequently searched in conjunction with CAS No. 883537-85-7, underscoring the compound's technical rigor in peer-reviewed literature.

Looking ahead, the compound's potential extends to bioconjugation and prodrug design, areas gaining traction due to advancements in targeted therapy. Its ether linkage and amine group offer sites for covalent modification, a feature explored in antibody-drug conjugates (ADCs) and biodegradable polymers. These applications resonate with trending topics like "next-generation drug delivery systems" and "smart biomaterials".

In summary, 1-Propanamine,2-[(tetrahydro-2-furanyl)methoxy]- (CAS No. 883537-85-7) represents a multifaceted compound with broad utility in life sciences and material engineering. Its alignment with contemporary research themes—sustainability, CNS therapeutics, and precision medicine—ensures its continued relevance in scientific discourse and industrial innovation.